Cas no 626217-94-5 (1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI))

• Product Name: 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI)
• CAS No: 626217-94-5
• MF: C₁₃H₂₉N₃
• MW: 227.389463186264
• CID: 956976
• PubChem ID: 1085218
• Update Time: 2025-07-16

1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI)
• N,N-Diethyl-N'-(1-ethyl-piperidin-4-yl)-ethane-1,2-diamine
• DTXSID201191585
• HMS1704E04
• N,1-Diethyl-N-[2-(ethylamino)ethyl]piperidin-4-amine
• 626217-94-5
• BRD-K40867759-001-01-0
• BAB21794
• N-[2-(diethylamino)ethyl]-1-ethylpiperidin-4-amine
• AKOS000236640
• N',N'-diethyl-N-(1-ethylpiperidin-4-yl)ethane-1,2-diamine
• N1,N1-Diethyl-N2-(1-ethyl-4-piperidinyl)-1,2-ethanediamine

• MDL： MFCD04035539
• Inchi： 1S/C13H29N3/c1-4-15(5-2)12-9-14-13-7-10-16(6-3)11-8-13/h13-14H,4-12H2,1-3H3
• InChI Key： BTOVAHLUULIHBF-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(CC1)NCCN(CC)CC

Computed Properties

• Exact Mass: 227.236147938g/mol
• Monoisotopic Mass: 227.236147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI)

Comprehensive Overview of 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI) (CAS No. 626217-94-5)

The chemical compound 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI), identified by its CAS No. 626217-94-5, is a specialized organic molecule with significant applications in pharmaceutical research and material science. This compound belongs to the class of ethylenediamine derivatives, which are widely studied for their versatile reactivity and potential in drug development. Its unique structure, featuring a piperidinyl moiety and diethyl substitutions, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI) has surged due to advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential role as a ligand or chelating agent, given its ability to coordinate with metal ions. This property is critical in developing contrast agents for medical imaging and catalysts for green chemistry.

The synthesis of CAS No. 626217-94-5 typically involves multi-step reactions, including alkylation and amination processes, to achieve the desired purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. Given the growing emphasis on sustainable chemistry, efforts are underway to optimize its production using eco-friendly solvents and catalytic methods.

From a commercial perspective, 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI) is supplied by specialized chemical manufacturers under strict quality control protocols. Its storage and handling require adherence to standard laboratory safety practices, though it is not classified as hazardous under typical conditions. The compound’s stability under inert atmospheres makes it suitable for long-term storage in research settings.

Emerging trends in AI-driven drug discovery have further highlighted the importance of such compounds. Computational models often use molecular descriptors derived from CAS No. 626217-94-5 to predict biological activity or optimize pharmacokinetic properties. This aligns with the broader industry shift toward data-driven chemical design, where even niche intermediates play pivotal roles.

In summary, 1,2-Ethanediamine,N,N-diethyl-N-(1-ethyl-4-piperidinyl)-(9CI) represents a critical building block in modern chemistry. Its applications span pharmaceuticals, materials science, and catalysis, reflecting the compound’s adaptability and relevance in cutting-edge research. As scientific inquiries into functionalized amines continue to expand, this compound is poised to remain a subject of significant interest.